3-Ethoxy-4-(pyridin-3-yl)-1,2,5-thiadiazole
Cat. No. B8781888
M. Wt: 207.25 g/mol
InChI Key: GJHZFNVGXYFFAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05264444
Procedure details
To a solution of sodium (440 mg, 17 mmol) in ethanol (10 ml) was added 3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine (540 mg, 3.3 mmol). The mixture was stirred at 40° C. for 10 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to yield 520 mg (76%) of the title compound.
Name
Yield
76%
Identifiers
|
REACTION_CXSMILES
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[Na].Cl[C:3]1[C:4]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:5][S:6][N:7]=1.[CH2:14]([OH:16])[CH3:15]>>[CH2:14]([O:16][C:3]1[C:4]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:5][S:6][N:7]=1)[CH3:15] |^1:0|
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Inputs
Step One
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Name
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|
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Quantity
|
440 mg
|
|
Type
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reactant
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|
Smiles
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[Na]
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|
Name
|
|
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Quantity
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540 mg
|
|
Type
|
reactant
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|
Smiles
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ClC=1C(=NSN1)C=1C=NC=CC1
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Name
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|
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Quantity
|
10 mL
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Type
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reactant
|
|
Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
The mixture was stirred at 40° C. for 10 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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The residue was dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with methylene chloride
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The combined organic phases were dried
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
10 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
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C(C)OC=1C(=NSN1)C=1C=NC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 520 mg | |
| YIELD: PERCENTYIELD | 76% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
